Cas no 15384-58-4 (a-D-Glucopyranoside, methyl2-O-(phenylmethyl)-4,6-O-(phenylmethylene)-)

• Product Name: a-D-Glucopyranoside, methyl2-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• CAS No: 15384-58-4
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 120946
• PubChem ID: 13871610
• Update Time: 2025-04-18

a-D-Glucopyranoside, methyl2-O-(phenylmethyl)-4,6-O-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl2-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• (2-O-BENZYL-4,6-O-BENZYLIDENE) METHYL-ALPHA-D-GLUCOPYRANOSIDE
• (2-O-BENZYL-4,6-O-BENZYLIDENE) METHYL-α-D-GLUCOPYRANOSIDE
• (2R,3S,4R,5R,6S)-5-Hydroxy-2-methoxy-6-methyl-4-(tosyloxy)tetrahydro-2H-pyran-3-yl acetate
• 15384-58-4
• SCHEMBL3145673
• (2-O-Benzyl-4,6-O-benzylidene)methyl-alpha-D-glucopyranoside
• (4Ar,6S,7R,8S,8aS)-6-methoxy-2-phenyl-7-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol

• Inchi： 1S/C21H24O6/c1-23-21-19(24-12-14-8-4-2-5-9-14)17(22)18-16(26-21)13-25-20(27-18)15-10-6-3-7-11-15/h2-11,16-22H,12-13H2,1H3/t16-,17+,18-,19-,20?,21+/m1/s1
• InChI Key： FYUXMZUFURHCOX-XLSXTYDTSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 372.15700
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38000
• LogP: 2.41820